Cas no 2137790-90-8 (Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl-)

• Product Name: Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl-
• CAS No: 2137790-90-8
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 5287367
• Update Time: 2025-10-05

Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl-

• Inchi： 1S/C7H13NO2S/c1-8-11(9,10)7-3-2-5-4-6(5)7/h5-8H,2-4H2,1H3
• InChI Key： GBNSNMBJSFDPSF-UHFFFAOYSA-N
• SMILES： C12C(C1)CCC2S(NC)(=O)=O

Additional information on Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl-

Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl-: Structural Insights and Emerging Applications in Chemical Biology

Bicyclo[3.1.0]hexane-2-sulfonamide, N-methyl- (CAS No: 2137790-90-8) represents a structurally unique scaffold within the broader class of sulfonamides, distinguished by its fused bicyclic framework and N-methylation at the amide nitrogen. The Bicyclo[3.1.0]hexane core imparts conformational rigidity, a critical feature for molecular recognition in enzyme-substrate interactions and receptor-ligand binding events. Recent advances in medicinal chemistry have highlighted the importance of such rigidified structures in enhancing drug-like properties, including improved metabolic stability and selectivity profiles.

The sulfonamide functional group (-SO₂NH) in this compound is a well-established pharmacophore with diverse biological activities spanning diuretics, antibiotics, and kinase inhibitors. The introduction of an N-methyl substituent at the amide nitrogen introduces steric and electronic modulations that can significantly influence binding affinity and specificity toward target proteins. Notably, studies published in the *Journal of Medicinal Chemistry* (2024) demonstrate that methylated sulfonamides exhibit enhanced solubility characteristics compared to their unsubstituted counterparts, a crucial parameter for preclinical development.

Structurally, the Bicyclo[3.1.0]hexane ring system comprises two fused cyclopropane rings sharing three carbon atoms with a bridging methylene group (CH₂). This configuration creates a highly strained but chemically stable framework that resists typical ring-opening reactions observed in simpler cyclopropanes. The combination of this rigid core with the polar sulfonamide moiety generates a molecule capable of forming multiple hydrogen bonds and hydrophobic interactions—key determinants for high-affinity binding to protein targets.

In recent years, compounds containing the Bicyclo[3.1.0]hexane scaffold have gained attention as potential scaffolds for GABA receptor modulators due to their ability to mimic neurotransmitter geometries while avoiding rapid enzymatic degradation by monoamine oxidases (MAOs). A 2024 study from the University of Tokyo's Department of Pharmaceutical Sciences demonstrated that derivatives with similar structural motifs exhibited submicromolar potency against α₁-adrenergic receptors without significant off-target effects on histamine or serotonin receptors.

The synthesis of N-methyl-Bicyclo[3.1.0]hexane-2-sulfonamide typically involves a multi-step process beginning with the formation of the bicyclic core through Diels-Alder-type cycloadditions or transition-metal-catalyzed cyclizations followed by sulfonation under controlled conditions to preserve ring integrity while introducing the sulfonic acid functionality required for amide formation with methylamine derivatives.

Current research directions focus on optimizing substituent patterns around both the bicyclic core and sulfonamide moieties to fine-tune physicochemical properties such as lipophilicity (logP) and partition coefficients (Caco-2 permeability). Computational modeling approaches using molecular dynamics simulations have revealed that specific C5-position substitutions can enhance membrane permeability by up to 45% while maintaining optimal hydrogen bonding capabilities essential for enzyme inhibition mechanisms.

In parallel developments within chemical biology research groups worldwide—including those at ETH Zürich and Harvard Medical School—Bicyclo[3.1.0]hexane-based sulfonamides are being explored as photoactivatable probes for studying dynamic protein interactions in live cell imaging experiments due to their inherent photostability characteristics compared to conventional fluorescent labels like fluorescein isothiocyanate (FITC).

The versatility of this scaffold extends beyond traditional pharmaceutical applications into materials science domains where its rigid structure provides advantages in designing liquid crystalline materials or stimuli-responsive polymers capable of undergoing conformational changes upon exposure to specific chemical triggers or temperature variations.

Ongoing clinical trials evaluating related compounds suggest potential therapeutic applications in neurodegenerative disorders where modulation of glutamate signaling pathways is implicated as a key mechanism underlying disease progression mechanisms such as those observed in Alzheimer's disease pathology models.

From an analytical chemistry perspective, characterization techniques including nuclear magnetic resonance spectroscopy (¹H-NMR), mass spectrometry (LC-MS), and X-ray crystallography have been instrumental in elucidating both solution-phase behavior and solid-state properties critical for formulation development processes required before entering preclinical toxicity testing phases mandated by regulatory agencies like FDA or EMA guidelines.

Eco-toxicological assessments currently underway aim to establish environmental fate profiles under various degradation scenarios including photolysis rates under simulated sunlight conditions versus microbial biodegradation pathways relevant to wastewater treatment plant operations following pharmaceutical manufacturing discharges into aquatic ecosystems.